

# Navigating the Nanoscale: A Comparative Guide to Cholesterol-Based Drug Delivery Systems

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: *Cholesterol-Undecanoate-Glucose Conjugate*  
Cat. No.: *B15579002*

[Get Quote](#)

In the intricate landscape of drug delivery, the quest for efficient, safe, and targeted therapeutic administration is paramount. Cholesterol, a ubiquitous and essential component of mammalian cell membranes, has emerged as a critical player in the design of sophisticated nanocarrier systems. Its unique ability to modulate membrane fluidity, stability, and biocompatibility has led to its incorporation into various drug delivery platforms, including liposomes, niosomes, and solid lipid nanoparticles (SLNs).

This guide provides a comprehensive comparative analysis of these three prominent cholesterol-based drug delivery systems. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of facts to offer a deep, evidence-based exploration of each system's strengths, weaknesses, and ideal applications. We will delve into the mechanistic role of cholesterol, provide detailed experimental protocols, and present a side-by-side comparison of their performance metrics, all supported by experimental data from peer-reviewed literature.

## The Pivotal Role of Cholesterol: More Than a Simple Sterol

Before dissecting each delivery system, it is crucial to understand why cholesterol is such a valued component. Its rigid, planar steroid ring structure and flexible hydrocarbon tail allow it to intercalate between the acyl chains of phospholipids or surfactants in a bilayer. This has several profound consequences:

- **Membrane Fluidity and Stability:** Cholesterol acts as a "fluidity buffer." At temperatures above the phase transition temperature ( $T_m$ ) of the lipid or surfactant, it decreases membrane fluidity, creating a more ordered and stable bilayer. Conversely, below the  $T_m$ , it prevents the tight packing of acyl chains, thereby increasing fluidity and preventing the gel state. This modulation is critical for preventing drug leakage and maintaining the structural integrity of the nanocarrier in the physiological environment.[\[1\]](#)[\[2\]](#)
- **Reduced Permeability:** By filling the gaps between amphiphilic molecules, cholesterol effectively reduces the permeability of the bilayer to encapsulated water-soluble drugs, preventing premature release.[\[1\]](#)
- **Enhanced Encapsulation Efficiency:** The inclusion of cholesterol can influence the encapsulation efficiency of drugs. For some drugs, it enhances entrapment by creating a more condensed and less leaky membrane.[\[3\]](#)
- **Improved Biocompatibility:** As a natural component of cell membranes, cholesterol generally enhances the biocompatibility and reduces the toxicity of drug delivery systems.[\[2\]](#)

The following diagram illustrates the fundamental structure of these cholesterol-containing nanocarriers.




Figure 1: Basic Structures of Cholesterol-Based Nanocarriers

[Click to download full resolution via product page](#)

**Figure 1: Basic Structures of Cholesterol-Based Nanocarriers**

## Liposomes: The Phospholipid Pioneers

Liposomes are vesicular structures composed of one or more lipid bilayers, primarily made of phospholipids and cholesterol, surrounding an aqueous core. They are the most established of the lipid-based nanocarriers and have several FDA-approved formulations on the market.

## Causality in Liposome Formulation:

The choice of phospholipids is critical and is dictated by the desired properties of the final formulation. For instance, phospholipids with saturated acyl chains, like dipalmitoylphosphatidylcholine (DPPC), have a higher phase transition temperature ( $T_m$ ), resulting in more rigid and stable liposomes at physiological temperatures. Conversely, unsaturated phospholipids, such as dioleoylphosphatidylcholine (DOPC), have a lower  $T_m$ ,

leading to more fluid and potentially "leaky" bilayers. Cholesterol is often incorporated at a molar ratio of 1:1 or 2:1 with the phospholipid to optimize stability and drug retention.<sup>[1][4]</sup>

## Experimental Protocol: Liposome Preparation by Thin-Film Hydration

The thin-film hydration method is a widely used and reproducible technique for preparing liposomes.<sup>[5][6][7][8][9]</sup>

### Step-by-Step Methodology:

- **Lipid Dissolution:** Dissolve the chosen phospholipid (e.g., DPPC) and cholesterol in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture) in a round-bottom flask. The drug to be encapsulated can also be added at this stage if it is lipophilic.
- **Film Formation:** The organic solvent is slowly removed under reduced pressure using a rotary evaporator. This process leaves a thin, uniform lipid film on the inner wall of the flask.
- **Drying:** The lipid film is further dried under a high vacuum for several hours (or overnight) to ensure the complete removal of any residual organic solvent.
- **Hydration:** The dried lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, PBS) by gentle rotation. If a hydrophilic drug is to be encapsulated, it should be dissolved in this aqueous phase. The temperature of the hydration medium should be above the  $T_m$  of the primary phospholipid. This step results in the formation of multilamellar vesicles (MLVs).
- **Size Reduction (Optional but Recommended):** To obtain smaller, more uniform unilamellar vesicles (ULVs), the MLV suspension can be subjected to sonication (using a probe or bath sonicator) or extrusion through polycarbonate membranes with a defined pore size.

## Niosomes: The Non-ionic Surfactant Analogs

Niosomes are vesicular systems that are structurally similar to liposomes but are composed of non-ionic surfactants and cholesterol instead of phospholipids.<sup>[10]</sup> This fundamental difference in composition offers several advantages, including lower cost, greater stability, and easier storage.<sup>[3][10][11]</sup>

## Causality in Niosome Formulation:

The choice of non-ionic surfactant is a key determinant of niosome properties. Surfactants are characterized by their hydrophilic-lipophilic balance (HLB) value. Surfactants with lower HLB values (e.g., Spans) are more lipophilic and tend to form more stable bilayers, while those with higher HLB values (e.g., Tweens) are more hydrophilic. The inclusion of cholesterol is crucial for the formation of a stable bilayer structure and to modulate its permeability.<sup>[2]</sup> An equimolar ratio of surfactant to cholesterol is often a good starting point for formulation development.<sup>[12]</sup>

## Experimental Protocol: Niosome Preparation by Ether Injection

The ether injection method is a common technique for producing unilamellar niosomes.<sup>[13][14]</sup>

### Step-by-Step Methodology:

- **Surfactant-Cholesterol Mixture Preparation:** Dissolve the non-ionic surfactant (e.g., Span 60) and cholesterol in a volatile organic solvent such as diethyl ether. The lipophilic drug can be co-dissolved in this phase.
- **Aqueous Phase Preparation:** The aqueous phase, containing the hydrophilic drug if applicable, is heated to a temperature above the boiling point of the organic solvent (typically 60-65°C for diethyl ether).
- **Injection:** The organic solution is slowly injected through a fine-gauge needle into the heated aqueous phase with constant, gentle stirring.
- **Vesicle Formation:** The rapid evaporation of the ether upon injection into the hot aqueous medium leads to the spontaneous formation of niosomes.
- **Purification:** The resulting niosomal suspension is then cooled and can be purified to remove any untrapped drug by methods such as dialysis or gel filtration.

## Solid Lipid Nanoparticles (SLNs): The Solid Core Carriers

Solid lipid nanoparticles (SLNs) are colloidal carriers with a solid lipid core matrix that can solubilize lipophilic drugs.[15] The core is stabilized by a layer of surfactants and, in some cases, co-surfactants, which can include cholesterol.[15] SLNs combine the advantages of polymeric nanoparticles and liposomes while avoiding some of their drawbacks, such as the use of organic solvents and stability issues.[1][16]

## Causality in SLN Formulation:

The selection of the solid lipid is a critical factor influencing the drug loading capacity, release profile, and stability of SLNs. Lipids with higher melting points generally lead to a more ordered crystalline structure and slower drug release. Cholesterol can be incorporated as a component of the lipid matrix or as a stabilizer in the surfactant shell, contributing to the overall stability of the formulation. The choice of surfactant is also crucial for stabilizing the nanoparticle dispersion and preventing aggregation.

## Experimental Protocol: SLN Preparation by Microemulsion Method

The microemulsion technique is a straightforward method for preparing SLNs with a small particle size.

### Step-by-Step Methodology:

- **Lipid Phase Preparation:** The solid lipid (e.g., stearic acid) and any lipophilic drug are melted together at a temperature about 5-10°C above the melting point of the lipid.
- **Aqueous Phase Preparation:** The surfactant (e.g., Tween 80) and co-surfactant (if used) are dissolved in water and heated to the same temperature as the lipid phase.
- **Microemulsion Formation:** The hot aqueous phase is added to the molten lipid phase under continuous stirring to form a clear, hot oil-in-water (o/w) microemulsion.
- **Nanoparticle Precipitation:** This hot microemulsion is then rapidly dispersed into a large volume of cold water (typically 2-4°C) with gentle stirring. The sudden temperature drop causes the lipid to precipitate, forming solid lipid nanoparticles.

- Purification: The SLN dispersion can be purified from excess surfactant and unencapsulated drug using techniques like centrifugation or dialysis.

## **Comparative Analysis: Liposomes vs. Niosomes vs. SLNs**

The choice of a drug delivery system depends on a multitude of factors, including the physicochemical properties of the drug, the desired release profile, the route of administration, and cost considerations. The following table provides a comparative overview of the key performance parameters of cholesterol-based liposomes, niosomes, and SLNs.

| Feature                                      | Liposomes                                              | Niosomes                                                | Solid Lipid Nanoparticles (SLNs)                                  |
|----------------------------------------------|--------------------------------------------------------|---------------------------------------------------------|-------------------------------------------------------------------|
| Core Composition                             | Aqueous                                                | Aqueous                                                 | Solid Lipid Matrix                                                |
| Primary Building Block                       | Phospholipids                                          | Non-ionic Surfactants                                   | Solid Lipids (e.g., triglycerides, fatty acids)                   |
| Particle Size Range                          | 50 - 1000 nm                                           | 50 - 1000 nm                                            | 50 - 1000 nm                                                      |
| Zeta Potential                               | Can be tailored (anionic, cationic, or neutral)        | Typically neutral or slightly negative, can be modified | Generally negative, can be modified                               |
| Encapsulation Efficiency (Hydrophilic Drugs) | Moderate to High                                       | Moderate to High                                        | Low                                                               |
| Encapsulation Efficiency (Lipophilic Drugs)  | High                                                   | High                                                    | High                                                              |
| Stability                                    | Prone to oxidation and hydrolysis                      | More stable than liposomes                              | Generally stable, but potential for drug expulsion during storage |
| Drug Release                                 | Biphasic (initial burst followed by sustained release) | Biphasic (initial burst followed by sustained release)  | Sustained release, can be modulated by lipid matrix               |
| Cost of Raw Materials                        | High                                                   | Low                                                     | Moderate                                                          |
| Biocompatibility                             | High                                                   | High                                                    | High                                                              |
| Toxicity                                     | Generally low, but can depend on lipid composition     | Generally low                                           | Generally low                                                     |

## Experimental Workflow for Characterization

A thorough characterization of the prepared nanoparticles is essential to ensure their quality, efficacy, and safety. The following diagram outlines a typical experimental workflow for the characterization of cholesterol-based drug delivery systems.




Figure 2: Experimental Workflow for Nanoparticle Characterization

[Click to download full resolution via product page](#)

**Figure 2: Experimental Workflow for Nanoparticle Characterization**

## Cellular Uptake and Biocompatibility

The ultimate success of a drug delivery system hinges on its interaction with biological systems. The presence of cholesterol can influence the cellular uptake mechanisms of these nanoparticles. While the specific pathways can vary depending on the cell type and the surface properties of the nanocarrier, endocytosis is the primary route of internalization.<sup>[11]</sup> This can include clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.<sup>[11]</sup> The lipidic nature of these carriers, enhanced by cholesterol, facilitates their interaction with and fusion to cell membranes, leading to the intracellular release of the encapsulated drug.

In terms of biocompatibility, cholesterol-based systems are generally well-tolerated due to their resemblance to endogenous cellular components.<sup>[2]</sup> However, it is imperative to conduct thorough in vitro and in vivo toxicity studies to assess the safety profile of any new formulation.

## Conclusion and Future Perspectives

Cholesterol-based drug delivery systems, encompassing liposomes, niosomes, and solid lipid nanoparticles, represent a versatile and powerful platform for addressing a myriad of challenges in drug formulation and delivery.

- Liposomes remain the gold standard, with a proven clinical track record, but their cost and stability can be limiting factors.
- Niosomes offer a cost-effective and more stable alternative to liposomes, making them an attractive option for a wide range of applications.<sup>[3][10][11]</sup>
- Solid Lipid Nanoparticles excel in the delivery of lipophilic drugs and offer excellent stability, although their capacity for hydrophilic drugs is limited.<sup>[1][16]</sup>

The choice among these systems is not a matter of "one size fits all" but rather a strategic decision based on a careful consideration of the specific therapeutic goal. Future research will likely focus on the development of next-generation hybrid systems that combine the best features of each platform, as well as the surface functionalization of these nanoparticles with targeting ligands to achieve even greater specificity and efficacy. As our understanding of the intricate interplay between nanocarriers and biological systems deepens, the potential of these cholesterol-based systems to revolutionize medicine will undoubtedly continue to grow.

## References

- Moghimipour, E., & Handali, S. (2015). Niosome as a novel drug delivery system. *Journal of Research in Pharmacy Practice*, 4(2), 97.
- Müller, R. H., Radtke, M., & Wissing, S. A. (2002). Solid lipid nanoparticles (SLN) and nanostructured lipid carriers (NLC) in cosmetic and dermatological preparations. *Advanced Drug Delivery Reviews*, 54, S131-S155.
- Manosroi, A., Wongtrakul, P., Manosroi, J., Sakai, H., Sugawara, F., Yuasa, M., & Abe, M. (2003). Characterization of vesicles prepared with various non-ionic surfactants mixed with cholesterol. *Colloids and Surfaces B: Biointerfaces*, 30(1-2), 129-138.
- Pardakhty, A., Varshosaz, J., & Rouholamini, A. (2007). In vitro study of polyoxyethylene alkyl ether niosomes for delivery of insulin. *International Journal of Pharmaceutics*, 328(2), 130-141.
- Mehnert, W., & Mäder, K. (2012). Solid lipid nanoparticles: production, characterization and applications. *Advanced Drug Delivery Reviews*, 64, 83-101.
- Biju, S. S., Taleganokar, S., Misra, A., & Khar, R. K. (2006). Vesicular systems: an overview. *Indian Journal of Pharmaceutical Sciences*, 68(2), 141.
- Banga, A. K., & Chien, Y. W. (1988). Systemic delivery of therapeutic peptides and proteins. *International Journal of Pharmaceutics*, 48(1-3), 15-50.
- Kirby, C., Clarke, J., & Gregoriadis, G. (1980). Effect of the cholesterol content of small unilamellar liposomes on their stability in vivo and in vitro. *Biochemical Journal*, 186(2), 591-598.
- Handjani-Vila, R. M., Ribier, A., Rondot, B., & Vanlerberghe, G. (1979). Dispersions of non-ionic surfactants in aqueous solution: niosomes. *International Journal of Cosmetic Science*, 1(5), 303-314.
- Bangham, A. D., Standish, M. M., & Watkins, J. C. (1965). Diffusion of univalent ions across the lamellae of swollen phospholipids. *Journal of Molecular Biology*, 13(1), 238-252.
- Uchegbu, I. F., & Florence, A. T. (1995). Non-ionic surfactant vesicles (niosomes): physical and pharmaceutical chemistry. *Advances in Colloid and Interface Science*, 58(1), 1-55.
- Azmin, M. N., Florence, A. T., Handjani-Vila, R. M., Stuart, J. F., Vanlerberghe, G., & Whittaker, J. S. (1985). The effect of non-ionic surfactant vesicle (niosome) entrapment on the absorption and disposition of methotrexate in mice. *Journal of Pharmacy and Pharmacology*, 37(4), 237-242.
- Manosroi, A., Jantrawut, P., & Manosroi, J. (2008). Stability of niosomes containing rice bran extract. *Journal of Cosmetic Science*, 59(3), 209-223.
- Mozafari, M. R., Johnson, C., Hatziantoniou, S., & Demetzos, C. (2008). Nanoliposomes and their applications in food nanotechnology. *Journal of Liposome Research*, 18(4), 309-327.

- Yoshioka, T., Sternberg, B., & Florence, A. T. (1994). Preparation and properties of vesicles (niosomes) of sorbitan monoesters (Span 20, 40, 60 and 80) and a sorbitan triester (Span 85). *International Journal of Pharmaceutics*, 105(1), 1-6.
- Sahin, N. O. (2007). Niosomes as potential drug delivery systems. *Journal of Pharmaceutical Sciences*, 96(12), 3169-3181.
- Lasic, D. D. (1998). Novel applications of liposomes. *Trends in Biotechnology*, 16(7), 307-321.
- Baillie, A. J., Florence, A. T., Hume, L. R., Muirhead, G. T., & Rogerson, A. (1985). The preparation and properties of niosomes—non-ionic surfactant vesicles. *Journal of Pharmacy and Pharmacology*, 37(12), 863-868.
- Caracciolo, G. (2015). Liposome-protein corona: A new challenge for nanomedicine. *Nanomedicine*, 10(2), 169-172.
- Kulkarni, S. B., Betageri, G. V., & Singh, M. (1995). Factors affecting microencapsulation of drugs in liposomes.
- Sharma, A., & Sharma, U. S. (1997). Liposomes in drug delivery: progress and limitations. *International Journal of Pharmaceutics*, 154(2), 123-140.
- Souto, E. B., & Müller, R. H. (2008). Solid lipid nanoparticles (SLN) and nanostructured lipid carriers (NLC) for the improved delivery of drugs. *Journal of Biomedical Nanotechnology*, 4(3), 269-282.
- Ganesan, P., & Narayanasamy, D. (2017). Lipid nanoparticles: Different preparation techniques, characterization, applications, and limitations. In *Materials for Biomedical Engineering* (pp. 1-36). Elsevier.
- Wissing, S. A., Kayser, O., & Müller, R. H. (2004). Solid lipid nanoparticles for parenteral drug delivery. *Advanced Drug Delivery Reviews*, 56(9), 1257-1272.
- Torchilin, V. P. (2005). Recent advances with liposomes as pharmaceutical carriers. *Nature Reviews Drug Discovery*, 4(2), 145-160.
- Zasadzinski, J. A., Viswanathan, R., Madsen, L., Garnæs, J., & Schwartz, D. K. (1994). Langmuir-Blodgett films. *Science*, 263(5154), 1726-1733.
- Cevc, G. (2004). Lipid vesicles and other colloids as drug carriers on the skin. *Advanced Drug Delivery Reviews*, 56(5), 675-711.
- Date, A. A., Vador, N., Jagtap, A., & Nagarsenker, M. S. (2007). Lipid-based drug delivery systems. *Journal of Pharmaceutical Sciences*, 96(8), 1917-1941.
- Fang, J. Y., Hong, C. T., Chiu, W. T., & Wang, Y. Y. (2001). Effect of liposomes and niosomes on skin permeation of enoxacin. *International Journal of Pharmaceutics*, 219(1-2), 61-72.
- Allen, T. M., & Cullis, P. R. (2013). Liposomal drug delivery systems: from concept to clinical applications. *Advanced Drug Delivery Reviews*, 65(1), 36-48.
- Gasco, M. R. (1993). Method for producing solid lipid microspheres.

- zur Mühlen, A., Schwarz, C., & Mehnert, W. (1998). Solid lipid nanoparticles (SLN) for controlled drug delivery—drug release and release mechanism. *European Journal of Pharmaceutics and Biopharmaceutics*, 45(2), 149-155.
- Manjunath, K., Reddy, J. S., & Venkateswarlu, V. (2005). Solid lipid nanoparticles as drug delivery systems. *Methods and Findings in Experimental and Clinical Pharmacology*, 27(2), 127-144.
- Pardakhty, A., & Moazeni, E. (2013). Niosome, as a promising carrier for topical drug delivery.
- Bhardwaj, P., Tripathi, P., Gupta, R., & Pandey, S. (2020). Niosomes: A review on niosomal research in the last decade. *Journal of Drug Delivery Science and Technology*, 56, 101581.
- Tavano, L., Muzzalupo, R., Picci, N., & de Cindio, B. (2014). The role of cholesterol in niosomal vesicles: a molecular dynamics simulation. *Journal of Molecular Modeling*, 20(4), 1-10.
- Souto, E. B., Wissing, S. A., Barbosa, C. M., & Müller, R. H. (2004). Development of a controlled release formulation of ibuprofen based on SLN and NLC. *International Journal of Pharmaceutics*, 278(1), 71-77.
- Jennings, V., Thünemann, A. F., & Gohla, S. H. (2000). Characterisation of a novel solid lipid nanoparticle carrier system based on binary mixtures of liquid and solid lipids. *International Journal of Pharmaceutics*, 199(2), 167-177.
- Müller, R. H., Mäder, K., & Gohla, S. (2000). Solid lipid nanoparticles (SLN) for controlled drug delivery—a review of the state of the art. *European Journal of Pharmaceutics and Biopharmaceutics*, 50(1), 161-177.
- Hu, F. Q., Yuan, H., Zhang, H. H., & Fang, M. (2002). Preparation of solid lipid nanoparticles with clobetasol propionate by a novel solvent diffusion method in a saturated aqueous system and physicochemical characterization. *International Journal of Pharmaceutics*, 239(1-2), 121-128.
- Schwarz, C., Mehnert, W., Lucks, J. S., & Müller, R. H. (1994). Solid lipid nanoparticles (SLN) for controlled drug delivery. I. Production, characterization and storage stability. *International Journal of Pharmaceutics*, 109(3), 253-261.
- Mukherjee, S., Ray, S., & Thakur, R. S. (2009). Solid lipid nanoparticles: a modern formulation approach in drug delivery system. *Indian Journal of Pharmaceutical Sciences*, 71(4), 349.
- Ekambaram, P., Sathali, A. A. H., & Priyanka, K. (2012). Solid lipid nanoparticles: a review.
- Mehnert, W., & Mäder, K. (2001). Solid lipid nanoparticles: production, characterization and applications. *Advanced Drug Delivery Reviews*, 47(2-3), 165-196.
- Pardeike, J., Hommoss, A., & Müller, R. H. (2009). Lipid nanoparticles (SLN, NLC) in cosmetic and pharmaceutical dermal products. *International Journal of Pharmaceutics*, 366(1-2), 170-184.

- Uner, M., & Yener, G. (2007). Importance of solid lipid nanoparticles (SLN) in various administration routes and future perspectives. *International Journal of Nanomedicine*, 2(3), 289.
- Severino, P., Andreani, T., Macedo, A. S., Fangueiro, J. F., Santana, M. H. A., Silva, A. M., & Souto, E. B. (2012). Current state-of-art and new trends on lipid nanoparticles (SLN and NLC) for oral drug delivery. *Journal of Drug Delivery*, 2012.
- Almeida, A. J., & Souto, E. (2007). Solid lipid nanoparticles as a drug delivery system for peptides and proteins. *Advanced Drug Delivery Reviews*, 59(6), 478-490.
- Harms, M., & Müller-Goymann, C. C. (2011). Solid lipid nanoparticles for drug delivery. *Journal of Drug Delivery Science and Technology*, 21(1), 89-99.
- Garud, A., Singh, D., & Garud, N. (2012). Solid lipid nanoparticles (SLN): A review. *International Journal of Pharmaceutical and Chemical Sciences*, 1(4), 1467-1475.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Solid Lipid Nanoparticles vs. Nanostructured Lipid Carriers: A Comparative Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 3. [publications.anveshanaindia.com](https://www.publications.anveshanaindia.com/) [[publications.anveshanaindia.com](https://www.publications.anveshanaindia.com/)]
- 4. [mdpi.com](https://www.mdpi.com/) [[mdpi.com](https://www.mdpi.com/)]
- 5. Niosomes, an alternative for liposomal delivery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 7. Current advances in niosomes applications for drug delivery and cancer treatment - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. Liposomes: Structure, Biomedical Applications, and Stability Parameters With Emphasis on Cholesterol - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. [rjptonline.org](https://www.rjptonline.org/) [[rjptonline.org](https://www.rjptonline.org/)]
- 10. Niosome as a promising tool for increasing the effectiveness of anti-inflammatory compounds - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- [11. biorxiv.org \[biorxiv.org\]](https://www.biorxiv.org)
- [12. scispace.com \[scispace.com\]](https://www.scispace.com)
- [13. A Comprehensive Review of Niosomes: Composition, Structure, Formation, Characterization, and Applications in Bioactive Molecule Delivery Systems - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- [14. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [15. researchgate.net \[researchgate.net\]](https://www.researchgate.net)
- [16. Changes in physical and chemical properties of niosome membrane induced by cholesterol: a promising approach for niosom... \[ouci.dntb.gov.ua\]](https://pubmed.ncbi.nlm.nih.gov/36111111/)
- To cite this document: BenchChem. [Navigating the Nanoscale: A Comparative Guide to Cholesterol-Based Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15579002/docs#navigating-the-nanoscale-a-comparative-guide-to-cholesterol-based-drug-delivery-systems\]](https://www.benchchem.com/product/b15579002/docs#navigating-the-nanoscale-a-comparative-guide-to-cholesterol-based-drug-delivery-systems)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

Contact our Ph.D. Support Team for a compatibility check